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Compound of Interest

Compound Name:
4-

(Dimethylamino)cinnamaldehyde

Cat. No.: B3420884 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-
(Dimethylamino)cinnamaldehyde (DMAC), a versatile organic compound identified by CAS

number 6203-18-5. DMAC is widely recognized for its critical role as a chromogenic reagent in

various biochemical assays and as a valuable intermediate in organic synthesis.[1][2] Its utility

is particularly pronounced in the quantification of proanthocyanidins (PACs), also known as

condensed tannins, and in the detection of indoles and flavanols.[3][4][5][6] This guide

consolidates essential data, experimental protocols, and mechanistic diagrams to support its

application in research and development.

Core Chemical and Physical Properties
4-(Dimethylamino)cinnamaldehyde is an organic compound characterized by a

dimethylamino group, which enhances its reactivity, and an aromatic structure.[1] It typically

appears as a yellow to orange crystalline powder.[1][4][7] The compound is sensitive to air and

light and requires storage at low temperatures, often -20°C, to ensure stability.[4][8][9]

Table 1: Physicochemical Properties of 4-(Dimethylamino)cinnamaldehyde
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Property Value Source(s)

CAS Number 6203-18-5 [10]

Molecular Formula C₁₁H₁₃NO [1][10][11]

Molecular Weight 175.23 g/mol [5][10][12]

IUPAC Name

(2E)-3-[4-

(dimethylamino)phenyl]prop-2-

enal

[8][12]

Synonyms

DMAC, DMACA, p-

Dimethylaminocinnamaldehyd

e

[3][5][8]

Appearance Yellow to orange powder [1][7][9]

Melting Point 137 - 144 °C [1][3][4][8][10]

Boiling Point ~306.5 - 328.9 °C (estimate) [4][7]

Density ~1.058 g/cm³ (estimate) [4][7]

Solubility

Soluble in chloroform, ethanol,

dioxane, and DMSO.[3][6][7][8]

[13] Insoluble in water.[7]

[3][6][7][8][13]

Purity ≥95-99% (HPLC) [1][3][5]

Storage Conditions
-20°C, protect from air and

light
[3][4][8][9]

Spectroscopic and Analytical Data
The structural identity and purity of DMAC are typically confirmed using various spectroscopic

techniques. While full spectra are available in dedicated databases, the following table

summarizes key identification information.

Table 2: Spectroscopic and Analytical Identifiers
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Technique Identifier / Data Source(s)

¹H NMR

Spectra available. Key shifts

reported at 9.58, 7.40, 7.32,

6.67, 6.53, and 3.01 ppm.

[11][14][15]

¹³C NMR

Spectra available for

confirmation of chemical

structure.

[15]

IR Spectroscopy
Spectra available (KBr wafer

and Vapor Phase).
[11][16][17]

UV-Vis Spectroscopy Spectra available for analysis. [11]

Mass Spectrometry (GC-MS)
Molecular Ion Peak (M⁺): 175

m/z.
[11][12]

SMILES CN(C)c1ccc(\C=C\C=O)cc1 [3][9][11]

InChI Key
RUKJCCIJLIMGEP-

ONEGZZNKSA-N
[3][8][9][11]

Key Applications and Reaction Mechanisms
DMAC serves as a powerful tool in both analytical chemistry and synthetic processes.

Quantification of Proanthocyanidins (PACs)
The most prominent application of DMAC is in the colorimetric quantification of PACs, or

condensed tannins.[18][19] This assay, known as the DMAC method, is valued for its high

specificity compared to other methods like the vanillin-sulfuric acid assay, as it avoids

interference from anthocyanins.[20][21] The reaction is based on the acid-catalyzed

condensation of DMAC with the terminal units of proanthocyanidin polymers, specifically at the

C8 position of the flavan-3-ol A-ring.[18] This reaction forms a green-blue colored product that

can be measured spectrophotometrically at approximately 640 nm.[18][20]
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Caption: Reaction mechanism of DMAC with proanthocyanidins.

Detection of Indoles (Ehrlich's Test)
DMAC is a key reagent for the detection of indole-containing compounds, such as the amino

acid tryptophan.[3][22] In an acidic medium, the aldehyde group of DMAC reacts with the
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indole ring, typically at the C2 position, via an electrophilic substitution reaction to form a

resonance-stabilized colored adduct, often blue-violet.[22][23] This forms the basis of a

sensitive assay for detecting tryptophanase activity in bacteria or for identifying certain

psychoactive compounds.[6][23]

Intermediate in Organic Synthesis
With its reactive aldehyde group and electron-donating dimethylamino substituent, DMAC is a

valuable building block in organic synthesis.[2] It serves as a precursor for the creation of more

complex molecules, which is particularly relevant in the pharmaceutical and agrochemical

industries for drug discovery and the development of novel compounds.[2][24] A known

synthetic route involves the methylation and amination of cinnamaldehyde.[25]

Experimental Protocols
The following sections provide detailed methodologies for the primary applications of DMAC.

Protocol: Quantification of Proanthocyanidins (DMAC
Assay)
This protocol is a generalized procedure adapted from methods for quantifying PACs in various

samples, such as cranberry extracts and grain legumes.[20][26]

1. Reagent Preparation:

Extraction Solvent: 100% Methanol.[20]

DMAC Reagent (0.1% w/v): Dissolve 25 mg of 4-(Dimethylamino)cinnamaldehyde in a 25

mL volumetric flask using the reaction solvent.[20]

Reaction Solvent: Prepare 0.4 N sulfuric acid in methanol.[20]

Standard Solution: Accurately weigh a suitable standard (e.g., Procyanidin A2 or a certified

cranberry PAC standard) and prepare a stock solution (e.g., ~90 µg/mL) in methanol.[20][27]

Create a series of working standards (e.g., 10-30 µg/mL) by diluting the stock solution with

methanol.[20]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://microbenotes.com/ehrlich-test/
https://en.wikipedia.org/wiki/Ehrlich%27s_reagent
https://adipogen.com/storeconfig/choose/store?destination=cdx-d0310-4-dimethylaminocinnamaldehyde.html
https://en.wikipedia.org/wiki/Ehrlich%27s_reagent
https://www.nbinno.com/article/other-organic-chemicals/4-dimethylamino-cinnamaldehyde-chromogenic-reagent-synthesis-intermediate-ep
https://www.nbinno.com/article/other-organic-chemicals/4-dimethylamino-cinnamaldehyde-chromogenic-reagent-synthesis-intermediate-ep
https://www.nbinno.com/article/other-organic-chemicals/leveraging-4-dimethylamino-cinnamaldehyde-pharmaceutical-rd-ep
https://patents.google.com/patent/CN105777564A/en
https://www.dmac-asso.org/wp-content/uploads/2020/10/sintara-et-al-2018.pdf
https://www.jstage.jst.go.jp/article/nskkk/60/6/60_301/_article/-char/en
https://www.dmac-asso.org/wp-content/uploads/2020/10/sintara-et-al-2018.pdf
https://www.benchchem.com/product/b3420884?utm_src=pdf-body
https://www.dmac-asso.org/wp-content/uploads/2020/10/sintara-et-al-2018.pdf
https://www.dmac-asso.org/wp-content/uploads/2020/10/sintara-et-al-2018.pdf
https://www.dmac-asso.org/wp-content/uploads/2020/10/sintara-et-al-2018.pdf
https://pubmed.ncbi.nlm.nih.gov/33251544/
https://www.dmac-asso.org/wp-content/uploads/2020/10/sintara-et-al-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3420884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Sample Preparation:

Solid Samples (e.g., extract powder): Weigh approximately 50 mg of the sample into a 100

mL volumetric flask. Add 80 mL of methanol and shake for 30 minutes. Dilute to volume with

methanol.[20] Further dilutions may be necessary to fit within the standard curve.

Liquid Samples (e.g., juice concentrate): Add 2 mL of the sample to a 100 mL volumetric

flask. Add 20 mL of methanol, shake for 30 minutes, and dilute to volume with methanol.[20]

3. Assay Procedure (96-Well Plate Method):

Pipette 200 µL of the DMAC reagent into the wells of a 96-well microplate.

Add 20 µL of the standard solutions, prepared samples, and a methanol blank to their

respective wells.

Immediately place the plate in a spectrophotometer and read the absorbance at 640 nm.[18]

The reaction is rapid; measurements can be taken within 5-15 minutes.[20]

4. Data Analysis:

Construct a standard curve by plotting the absorbance of the standards against their known

concentrations.

Determine the concentration of PACs in the samples by interpolating their absorbance values

from the standard curve.

Calculate the final PAC content in the original sample, accounting for all dilution factors.
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Caption: Standard workflow for the DMAC proanthocyanidin assay.
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Protocol: Detection of Indoles (Qualitative)
This protocol is based on the principles of the Ehrlich test for indoles.

1. Reagent Preparation (Ehrlich's Reagent using DMAC):

Dissolve 0.5-2.0 grams of 4-(Dimethylamino)cinnamaldehyde in 50 mL of 95% ethanol.

[22]

Carefully add 50 mL of concentrated hydrochloric acid or sulfuric acid to the solution.[22][23]

Prepare fresh for best results.[23]

2. Assay Procedure:

Add 1-2 mL of the test solution (e.g., bacterial culture supernatant, dissolved sample) to a

test tube.

Add an equal volume of the prepared Ehrlich's reagent.

Shake the tube gently to mix the contents.

Observe for a color change. A positive result for indoles is indicated by the development of a

blue to violet color.[22]

Safety, Handling, and Storage
DMAC is classified as an irritant and presents environmental hazards. Proper safety

precautions are mandatory during handling and storage.

Table 3: GHS Hazard and Safety Information
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Category Information Source(s)

GHS Pictograms
Irritant, Environmentally

Hazardous
[4][12]

Signal Word Warning [4][12]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. H411:

Toxic to aquatic life with long

lasting effects.

[4][10][12]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P273: Avoid release to the

environment. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P302+P352: IF ON

SKIN: Wash with plenty of

water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4][10][28][29]

Handling and PPE:

Handle in a well-ventilated area or under a fume hood.[28][30]

Wear appropriate personal protective equipment (PPE), including safety goggles with side-

shields, chemical-resistant gloves, and a lab coat.[28][29][30]

Avoid generating dust.[30] Use dry clean-up procedures for spills.[30]

Wash hands thoroughly after handling.[30]
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Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[28]

The recommended storage temperature is -20°C.[3][4][9]

Protect from light, air, and moisture, as the compound is sensitive.[7][8]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[7][31]
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Caption: Logical relationships of DMAC's roles and applications.
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4-(Dimethylamino)cinnamaldehyde is a compound of significant utility in both analytical and

synthetic chemistry. Its role as the core reagent in the specific and reliable DMAC assay for

proanthocyanidin quantification makes it indispensable in food science, nutrition, and natural

product research. Furthermore, its application in indole detection and as a synthetic precursor

highlights its versatility. A thorough understanding of its properties, experimental protocols, and

safety requirements, as detailed in this guide, is crucial for its effective and safe implementation

in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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